Cas no 6732-01-0 (Cholesterol Hydrogen Phthalate)

Cholesterol Hydrogen Phthalate is a derivative of cholesterol, chemically modified with a phthalate group, which enhances its utility in specialized applications. This compound is primarily used as an intermediate in organic synthesis and as a standard in analytical chemistry, particularly in chromatographic and spectroscopic studies. Its defined structure and purity make it valuable for research involving sterol derivatives and lipid-based systems. The phthalate modification improves solubility in certain organic solvents, facilitating its use in controlled reactions. Cholesterol Hydrogen Phthalate is also employed in the development of liquid crystal materials and as a reference compound for calibrating instruments in sterol analysis.
Cholesterol Hydrogen Phthalate structure
6732-01-0 structure
Product name:Cholesterol Hydrogen Phthalate
CAS No:6732-01-0
MF:C35H50O4
MW:534.769111156464
MDL:MFCD00046245
CID:524649
PubChem ID:87565779

Cholesterol Hydrogen Phthalate Chemical and Physical Properties

Names and Identifiers

    • Cholest-5-en-3-ol (3b)-, 3-(hydrogen1,2-benzenedicarboxylate)
    • CHOLESTEROL HYDROGEN PHTHALATE
    • CHOLESTERYL HYDROGEN PHTHALATE
    • Phthalic Acid Monocholesterol Ester
    • EINECS 229-783-9
    • 2-{[(3beta)-cholest-5-en-3-yloxy]carbonyl}benzoic acid
    • Cholest-5-ene-3.beta.-yl hydrogen phthalate
    • NSC 59691
    • F87435
    • SCHEMBL1296888
    • DTXSID701306246
    • 2-[[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxycarbonyl]benzoic acid
    • 6732-01-0
    • AKOS015838964
    • NS00047266
    • Cholest-5-en-3beta-yl hydrogen phthalate
    • NSC-59691
    • DNRPYEJJPBQNQB-MMFRCHASSA-N
    • NSC59691
    • CS-0183062
    • MFCD00046245
    • Cholest-5-en-3-ol (3.beta.)-, hydrogen 1,2-benzenedicarboxylate
    • cholesterol hydrogen-phthalate
    • 2-({[(1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL]OXY}CARBONYL)BENZOIC ACID
    • Cholesterol Hydrogen Phthalate
    • MDL: MFCD00046245
    • Inchi: InChI=1S/C35H50O4/c1-22(2)9-8-10-23(3)29-15-16-30-28-14-13-24-21-25(17-19-34(24,4)31(28)18-20-35(29,30)5)39-33(38)27-12-7-6-11-26(27)32(36)37/h6-7,11-13,22-23,25,28-31H,8-10,14-21H2,1-5H3,(H,36,37)/t23-,25+,28+,29-,30+,31+,34+,35-/m1/s1
    • InChI Key: DNRPYEJJPBQNQB-MMFRCHASSA-N
    • SMILES: CC(C)CCC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)OC(=O)C5=CC=CC=C5C(=O)O

Computed Properties

  • Exact Mass: 534.37100
  • Monoisotopic Mass: 534.371
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 9
  • Complexity: 937
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • XLogP3: 10.3

Experimental Properties

  • Density: 1.11
  • Melting Point: 162.0 to 166.0 deg-C
  • Boiling Point: 631.8°C at 760 mmHg
  • Flash Point: 191.8°C
  • Refractive Index: 1.561
  • PSA: 63.60000
  • LogP: 8.95160
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Cholesterol Hydrogen Phthalate Security Information

Cholesterol Hydrogen Phthalate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C274445-10g
Cholesterol Hydrogen Phthalate
6732-01-0
10g
$ 435.00 2022-04-01
SHENG KE LU SI SHENG WU JI SHU
sc-486451-10 g
Cholesterol Hydrogen Phthalate,
6732-01-0
10g
¥2,489.00 2023-07-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1253732-1g
Cholesterol hydrogen phthalate
6732-01-0 98%
1g
¥540.00 2024-05-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C869343-1g
Cholesterol Hydrogen Phthalate
6732-01-0 97%
1g
296.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C0692-10g
Cholesterol Hydrogen Phthalate
6732-01-0 97.0%(T)
10g
¥2385.0 2022-06-10
abcr
AB140122-10g
Cholesterol hydrogen phthalate; .
6732-01-0
10g
€337.80 2025-02-20
1PlusChem
1P003PBJ-5g
Cholesterol hydrogen phthalate
6732-01-0 ≥97%
5g
$238.00 2025-02-20
A2B Chem LLC
AB71983-5g
CHOLESTEROL HYDROGEN PHTHALATE
6732-01-0 97%
5g
$413.00 2024-04-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153370-1g
Cholesterol Hydrogen Phthalate
6732-01-0 97%
1g
¥299.90 2023-09-03
abcr
AB140122-10 g
Cholesterol hydrogen phthalate; .
6732-01-0
10 g
€390.70 2023-07-20

Additional information on Cholesterol Hydrogen Phthalate

Comprehensive Overview of Cholesterol Hydrogen Phthalate (CAS No. 6732-01-0): Properties, Applications, and Industry Insights

Cholesterol Hydrogen Phthalate (CAS No. 6732-01-0) is a specialized ester derivative formed by the reaction of cholesterol and phthalic acid. This compound has garnered significant attention in pharmaceutical, cosmetic, and material science research due to its unique amphiphilic properties. The molecular structure combines the hydrophobic steroid backbone of cholesterol with the hydrophilic phthalate group, making it a versatile intermediate for drug delivery systems and biocompatible coatings.

Recent studies highlight the growing demand for Cholesterol Hydrogen Phthalate in nanotechnology applications, particularly in lipid-based nanoparticle formulations for mRNA vaccines—a topic dominating scientific discussions post-COVID-19. Researchers are exploring its role in stabilizing lipid bilayers, a critical factor for optimizing vaccine efficacy and shelf-life. This aligns with trending searches like "lipid nanoparticles for drug delivery" and "cholesterol derivatives in vaccines," reflecting public interest in cutting-edge medical advancements.

From a synthetic chemistry perspective, CAS No. 6732-01-0 serves as a key precursor for liquid crystal materials used in display technologies. Its ability to form ordered mesophases at specific temperatures makes it valuable for developing energy-efficient OLED screens—an area experiencing rapid growth due to the global shift toward sustainable electronics. Industry forums frequently discuss queries such as "cholesteric phase materials" and "phthalate esters in electronics," underscoring its relevance.

In cosmetic science, Cholesterol Hydrogen Phthalate functions as an emulsion stabilizer and viscosity modifier in premium skincare products. With consumers increasingly searching for "clean-label ingredients" and "non-irritating formulations," this compound offers advantages over traditional surfactants by reducing skin barrier disruption—a feature highlighted in dermatological studies indexed in PubMed.

Environmental considerations are also shaping research around CAS No. 6732-01-0. Unlike some conventional phthalates, its cholesterol moiety enhances biodegradability, addressing concerns about persistent organic pollutants. Laboratories are investigating its use in green chemistry protocols, responding to regulatory trends like the EU's Chemicals Strategy for Sustainability. This positions Cholesterol Hydrogen Phthalate as a candidate for safer alternatives in polymer plasticizers—a hot topic in ESG (Environmental, Social, and Governance) reports.

Analytical characterization of this compound involves advanced techniques such as HPLC-MS and NMR spectroscopy, with purity standards exceeding 98% for pharmaceutical-grade material. Quality control protocols must account for potential isomers, a technical aspect often queried in chromatography forums. The compound's melting point (158-162°C) and solubility profile (soluble in DMSO, chloroform) make it suitable for organic synthesis workflows.

Market analysts project steady growth for Cholesterol Hydrogen Phthalate derivatives, driven by expanding applications in targeted cancer therapies and diagnostic imaging agents. Patent filings reveal innovative uses in contrast media for MRI scans, leveraging its ability to chelate gadolinium ions. Such developments resonate with search trends around "theranostic agents" and "molecular imaging probes."

For researchers handling CAS No. 6732-01-0, proper storage conditions (2-8°C under nitrogen) and handling precautions (use of anhydrous solvents) are critical to maintain stability. Technical databases frequently address questions about its hydrolysis resistance compared to other cholesterol esters—an important parameter for formulation scientists.

The future trajectory of Cholesterol Hydrogen Phthalate research may focus on enzyme-responsive variants for smart drug release systems, aligning with precision medicine initiatives. As AI-driven drug discovery accelerates, computational studies of its molecular docking properties could unlock new therapeutic applications, making this 70-year-old compound unexpectedly relevant in 21st-century science.

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